Cas no 2137555-34-9 (5-amino-4-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-4-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one
• CAS No: 2137555-34-9
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5895409
• PubChem ID: 165961205
• Update Time: 2025-05-24

5-amino-4-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one
• 2137555-34-9
• EN300-1107193
• 5-amino-4-methyl-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C10H11N3O2/c1-7-2-10(14)13(5-9(7)11)4-8-3-12-15-6-8/h2-3,5-6H,4,11H2,1H3
• InChI Key： XKOWNCYHWYPSMZ-UHFFFAOYSA-N
• SMILES： O1C=C(C=N1)CN1C(C=C(C)C(=C1)N)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.4Ų

Additional information on 5-amino-4-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-4-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 2137555-34-9)

The compound 5-amino-4-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 2137555-34-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2-oxazole and dihydropyridin-2-one moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets selectively.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in drug discovery and precision medicine. This compound's 5-amino and 4-methyl substitutions contribute to its bioactivity, making it a subject of interest in cancer research and inflammatory disease studies. Its CAS No. 2137555-34-9 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 5-amino-4-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one involves multi-step organic reactions, often leveraging cross-coupling and cyclization techniques. Its 1,2-oxazol-4-yl group enhances solubility and bioavailability, addressing common challenges in drug formulation. These properties align with current trends in AI-driven drug design, where computational tools optimize molecular structures for efficacy and safety.

From an industrial perspective, this compound is explored for its potential in crop protection due to its pesticidal activity. The dihydropyridin-2-one core is known to interact with pest-specific enzymes, offering a sustainable alternative to traditional agrochemicals. This aligns with global efforts to develop eco-friendly pesticides, a hot topic in agricultural biotechnology.

Analytical characterization of CAS No. 2137555-34-9 typically involves HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. Its stability under physiological conditions further supports its suitability for in vivo studies. As the scientific community prioritizes reproducibility, detailed protocols for its synthesis and analysis are widely shared in open-access journals.

In summary, 5-amino-4-methyl-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one represents a versatile scaffold with applications spanning pharmaceuticals and agrochemicals. Its CAS No. 2137555-34-9 serves as a key identifier for researchers navigating the expanding landscape of bioactive compounds. Future studies may explore its derivatives to unlock new therapeutic or agricultural potentials.